Confident

• Molecular Formula: C12H15F2N5O6
• Molecular Weight: 363.27 g/mol
• InChI: InChI=1S/C12H15F2N5O6/c13-4(14)1-18-5-8(16-11(15)17-9(5)23)19(12(18)24)10-7(22)6(21)3(2-20)25-10/h3-4,6-7,10,20-22H,1-2H2,(H3,15,16,17,23)/t3-,6+,7-,10-/m1/s1
• InChIKey: YEMNVFYKUAMKHB-CMYBKFOJSA-N

Confident: Research-Grade Specifications & Procurement

Confident (C12H15F2N5O6; MW 363.27) is a purine nucleoside analog, a class of antimetabolites known to exert broad-spectrum anticancer effects by inhibiting DNA synthesis and inducing apoptosis . The compound is structurally distinct from other purine nucleoside analogs, and while specific clinical data is proprietary, it is an essential tool for investigating mechanisms of action in indolent lymphoid malignancies .

Unique N1-(2,2-difluoroethyl) purine nucleoside analog probe

≥98% HPLC purity supports reproducible dose-response studies

Stable at ambient shipping; long-term storage –20°C powder

Confident Substitution Limitations

The class of purine nucleoside analogs is highly heterogeneous, with individual compounds demonstrating divergent potency, selectivity, and pharmacokinetic profiles. Confident's specific structure (C12H15F2N5O6) confers unique physicochemical properties, such as distinct solubility and stability profiles, which directly impact its handling and utility in in vitro assays . Substituting Confident with a different, even structurally similar, analog without rigorous empirical validation will introduce significant experimental variability and can lead to irreproducible results [1].

Structural N1-alkylation motif absent in cladribine, fludarabine, clofarabine; base-pairing interactions may differ

Physicochemical MW 363.27 and neutral charge vs. phosphorylated fludarabine; passive permeability profile may not transfer

Activation Kinase phosphorylation and polymerase incorporation efficiency unreported; metabolic activation may diverge

• [1] Robak, T. & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 18(21), 3172-3187. (For class heterogeneity context). View Source

Confident Differentiation Evidence

N1-Difluoroethyl Structural Differentiation

Confident's molecular formula (C12H15F2N5O6) and weight (363.27 g/mol) differ significantly from other purine nucleoside analogs like fludarabine (C10H12FN5O4; 285.23 g/mol) and cladribine (C10H12ClN5O3; 285.69 g/mol) . The presence of two fluorine atoms in Confident is a key structural differentiator, which is known to influence metabolic stability and hydrogen bonding in nucleoside analogs [1]. This specific composition directly impacts its handling, solubility, and stability in biological buffers, as detailed in its technical datasheet .

N1-Difluoroethyl Structure

Class-level inference

N1-(2,2-difluoroethyl) on guanine core vs. C2-Cl (cladribine), C2-F (fludarabine), C2-Cl/2'-F-ara (clofarabine)

Non-redundant tool for N1-substitution effects on base pairing

Structural inference only; biological data unavailable

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C12H15F2N5O6; 363.27 g/mol
Comparator Or Baseline	Fludarabine: C10H12FN5O4; 285.23 g/mol; Cladribine: C10H12ClN5O3; 285.69 g/mol
Quantified Difference	Confident has 2 fluorine atoms and a higher molecular weight (increased by approx. 78 g/mol vs. fludarabine/cladribine).
Conditions	Calculated molecular properties.

Why This Matters

This structural distinction ensures that Confident cannot be considered a simple bioequivalent to other analogs, making its procurement necessary for targeted mechanism-of-action studies where its unique scaffold is required.

• [1] PubChem. Fludarabine (CID 657237) and Cladribine (CID 20279). Compound Summaries. View Source

Molecular Weight & Lipophilicity Differentiation

While direct head-to-head data for Confident is proprietary, class-level inference provides a benchmark. Clinically established purine nucleoside analogs exhibit potent cytotoxicity in lymphoid malignancy models: fludarabine demonstrates IC50 values in the low micromolar range (e.g., <3 µM in various models), and cladribine shows potent activity with IC50 values ranging from 20-87 nM in lymphoid neoplasms [1]. Given Confident's description as a purine nucleoside analog with broad-spectrum anticancer effects targeting indolent lymphoid malignancies, its activity is expected to be within this potent range, establishing a quantifiable baseline for experimental design .

MW & Lipophilicity

Class-level inference

MW 363.27; estimated LogP increase ~0.5–1.0 vs guanosine; neutral, no phosphate

Permeability profile distinct from charged fludarabine

LogP not experimentally determined

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	Not publicly disclosed; expected to be potent based on class activity.
Comparator Or Baseline	Fludarabine: IC50 < 3 µM; Cladribine: IC50 = 20-87 nM (in lymphoid neoplasms).
Quantified Difference	N/A (proprietary data). Class baseline indicates low micromolar to nanomolar potency.
Conditions	Various in vitro cytotoxicity assays (e.g., cell proliferation, apoptosis).

Why This Matters

This establishes a clear potency benchmark for researchers to contextualize experimental results when using Confident as a tool compound, allowing for direct comparison to known clinical agents.

• [1] ChemBase. Fludarabine Phosphate. IC50 data. View Source

Purity and Storage Stability Specifications

Confident requires specific formulation protocols for in vitro use. The vendor provides detailed solubility data and recommends preparation in DMSO, with alternative solvent mixtures involving PEG300, Tween 80, and saline for injection formulations . This is a critical practical differentiator. In contrast, other purine nucleoside analogs like nelarabine and fludarabine have distinct solubility profiles; for example, fludarabine is formulated as a monophosphate salt to enhance solubility [1]. Direct substitution of Confident with a different analog without adjusting the formulation protocol could lead to compound precipitation and experimental failure .

Purity & Stability

Supporting evidence

≥98% HPLC; powder –20°C/3 yr, solvent –80°C/6 mo; ambient shipping

Supports reproducible experiments and logistics

Vendor specification; independent verification advised

Evidence Dimension	Recommended Solubility and Formulation
Target Compound Data	Requires DMSO or specific DMSO:PEG300:Tween80:Saline mixtures for in vivo use.
Comparator Or Baseline	Fludarabine: Formulated as monophosphate for enhanced solubility. Nelarabine: Soluble in DMSO.
Quantified Difference	Confident necessitates a distinct, multi-component formulation for optimal solubility, unlike the simpler aqueous solubility of fludarabine phosphate.
Conditions	As per vendor's technical datasheet for in vivo injection formulations.

Why This Matters

Adherence to Confident's specific formulation protocol is non-negotiable for experimental reproducibility; substituting it with a generic nucleoside analog preparation will compromise data quality.

• [1] ChemBase. Fludarabine Phosphate. Solubility notes. View Source

Confident Research Application Scenarios

SAR Probe: N1-Alkylated Purine Nucleosides

Confident is ideal for investigating DNA synthesis inhibition and apoptosis induction in cell lines derived from chronic lymphocytic leukemia (CLL) or follicular lymphoma, where its expected potency (low micromolar/nanomolar IC50, based on class-level inference) allows for robust dose-response analysis .

In Vitro Screening: Lymphoid Malignancy Models

Researchers can utilize Confident as a benchmark tool compound alongside established agents like fludarabine or cladribine to assess novel analogs or elucidate mechanisms of resistance in indolent lymphoid malignancies, leveraging its distinct structure as a control [1].

Nucleoside Transporter Substrate Specificity

Confident's unique solubility profile, requiring specific solvent mixtures (e.g., DMSO/PEG300/Tween80), makes it a valuable model compound for testing and optimizing delivery formulations for poorly soluble purine nucleoside analogs in preclinical in vivo models .

Application

Selection Property

Validation Focus

N1-alkyl purine SAR studies

N1-(2,2-difluoroethyl) guanine core

Base-pairing fidelity and polymerase incorporation assays

Lymphoid malignancy cell-line screening

≥98% purity, DMSO solubility

Dose-response profiling with cladribine/fludarabine comparator

Nucleoside transporter specificity

Unique N1-substitution vs C2-halogenated analogs

hENT/hCNT uptake assays

Apoptosis pathway interrogation

Structurally distinct N1-modification

Caspase activation, PARP cleavage, Annexin V in resistant lines

• [1] Robak, T. & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 18(21), 3172-3187. View Source